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Compound of Interest

Compound Name: Ethyl 2-chloro-3-oxopropanoate

CAS No.: 33142-21-1

Cat. No.: B017437

Get Quote

Abstract
Ethyl 2-chloro-3-oxopropanoate (CAS 33142-21-1), also known as ethyl 2-chloro-2-

formylacetate, is a highly reactive C3-synthon used in the synthesis of heterocycles and

pharmaceutical intermediates.[1] While traditionally employed in achiral condensations (e.g.,

Hantzsch thiazole synthesis), its potential in asymmetric synthesis lies in its unique ability to

undergo Dynamic Kinetic Resolution (DKR).[2] This guide details the protocols for the

asymmetric transfer hydrogenation (ATH) of this substrate to yield chiral ethyl 2-chloro-3-

hydroxypropanoate, a critical precursor for enantiopure glycidates (epoxides). We address the

specific challenges of handling this unstable aldehyde and provide a validated workflow for its

stereoselective conversion.

Introduction & Molecule Profile[3][4]
Ethyl 2-chloro-3-oxopropanoate is a bifunctional electrophile containing a formyl group and
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-chloro ester moiety. Its high reactivity stems from the electron-withdrawing chlorine atom and
the formyl group, making the C2 proton highly acidic (

).

Structural Dynamics
Unlike stable ketones, this molecule exists in a rapid equilibrium between its aldehyde and enol

forms. This lability is the key to its asymmetric utility:

The Challenge: The C2 stereocenter racemizes spontaneously under basic or even neutral

conditions.

The Opportunity: This rapid racemization allows for Dynamic Kinetic Resolution (DKR).[2] A

chiral catalyst can selectively reduce one enantiomer of the aldehyde to the alcohol (locking

the stereochemistry), while the unreacted enantiomer continuously racemizes, theoretically

allowing 100% yield of a single stereoisomer.

Property Specification

IUPAC Name Ethyl 2-chloro-3-oxopropanoate

CAS Number 33142-21-1

Formula

MW 150.56 g/mol

Stability
Unstable at RT; prone to polymerization and

oxidation. Store at -20°C under Argon.

Key Derivative
Ethyl 2-chloro-3-hydroxypropanoate (Chiral

Chlorohydrin)

Strategic Application: Asymmetric Transfer
Hydrogenation (ATH) via DKR
The primary asymmetric application of ethyl 2-chloro-3-oxopropanoate is its conversion to

enantiopure ethyl 2-chloro-3-hydroxypropanoate. This chlorohydrin is a "chiral pool" equivalent
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used to synthesize chiral glycidates (epoxides), which are precursors to amino acids, sugars,

and

-blockers.

Mechanistic Pathway
The reaction utilizes a Ruthenium(II)-arene complex with a chiral diamine ligand (Noyori-Ikariya

type). The catalyst distinguishes between the rapidly interconverting enantiomers of the

aldehyde, reducing the formyl group (

) while setting the stereochemistry at the adjacent C2-chlorine position.

Caption: DKR mechanism where rapid racemization of the starting material allows a chiral

catalyst to funnel the mixture into a single enantiomeric product.[3]

Detailed Experimental Protocols
Protocol A: Preparation and Purification of the Substrate
Since the free aldehyde is unstable, it is best generated fresh from the stable acetal or sodium

salt.

Reagents:

Ethyl 3,3-diethoxypropanoate (Stable Precursor)

Sulfuryl chloride (

) or N-Chlorosuccinimide (NCS)

Dichloromethane (DCM)

Procedure:

Chlorination: Dissolve Ethyl 3,3-diethoxypropanoate (10 mmol) in DCM (50 mL). Cool to 0°C.

[4]
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(1.05 eq) dropwise. Stir at RT for 2 hours to form Ethyl 2-chloro-3,3-diethoxypropanoate.

Hydrolysis (In-situ generation): Treat the chloro-acetal with aqueous Formic Acid (80%) or

dilute HCl/Acetone at 0°C for 1 hour.

Extraction: Extract rapidly with cold DCM. Wash with cold brine. Dry over

and concentrate in vacuo at <20°C.

Quality Control: Check purity via NMR immediately. The aldehyde signal should be visible at

ppm. Use immediately for Protocol B.

Protocol B: Asymmetric Transfer Hydrogenation (ATH)
Objective: Synthesis of (2R)-Ethyl 2-chloro-3-hydroxypropanoate.

Reagents:

Substrate: Freshly prepared Ethyl 2-chloro-3-oxopropanoate (5 mmol).

Catalyst: RuCl (1 mol%).

Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope) or Sodium Formate in water.

Solvent: Ethyl Acetate or DCM (degassed).

Step-by-Step:

Catalyst Prep: In a glovebox or under Argon, dissolve the Ru-catalyst (32 mg, 0.05 mmol) in

degassed Ethyl Acetate (10 mL).

Reaction Assembly: Add the catalyst solution to the substrate (750 mg, 5 mmol) in a reaction

vessel.

H-Donor Addition: Add the Formic Acid/TEA mixture (2 mL) slowly at 0°C.

Note: The base (TEA) promotes the racemization required for DKR.
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Incubation: Stir at 25°C for 12–24 hours. Monitor consumption of the aldehyde by TLC

(Hexane/EtOAc 3:1).

Work-up: Quench with water (20 mL). Extract with EtOAc (3 x 20 mL). Wash combined

organics with sat.

(to remove acid) and brine.[5]

Purification: Flash chromatography on silica gel (Gradient: 0-30% EtOAc in Hexane).

Yield Expectation: 75–85%.

Enantiomeric Excess (ee): >90% (Determined by Chiral HPLC, Chiralcel OD-H column).

Protocol C: Transformation to Chiral Epoxide (Glycidate)
Objective: Conversion of the chlorohydrin to Ethyl (2R)-glycidate.

Procedure:

Dissolve (2R)-Ethyl 2-chloro-3-hydroxypropanoate in dry THF at 0°C.

Add Sodium Ethoxide (NaOEt, 1.1 eq) or DBU (1.2 eq).

Stir for 30 mins. The intramolecular

displacement of the chloride by the alkoxide occurs with inversion of configuration at C2?

Correction: No, the alkoxide forms at the primary alcohol (C3). It attacks C2, displacing

Chloride. This inverts C2.

Result: (2S)-Ethyl glycidate (if starting from 2R).

Filter salts and concentrate. Distill under high vacuum.

Troubleshooting & Optimization (Expertise)
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Issue Root Cause Corrective Action

Low Enantioselectivity (<80%

ee)
Slow Racemization

Increase the basicity (add

more TEA) to accelerate the

enolization/racemization step.

Substrate Decomposition Aldehyde instability

Keep temperature strictly

<30°C. Ensure the H-donor is

added slowly to avoid

exotherms.

No Reaction Catalyst Poisoning

Ensure the substrate is free of

residual

or acid from the preparation

step.

Racemic Product Background Reduction

Ensure no non-chiral reducing

agents (e.g., uncatalyzed

formate transfer) are active.

Lower temp to 10°C.

Workflow Visualization
Caption: Complete synthetic workflow from stable acetal precursor to chiral epoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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